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Compound of Interest

Compound Name: C 87

Cat. No.: B15582794 Get Quote

Technical Support Center: C 87
This technical support center provides guidance on addressing stability issues encountered

with the investigational compound C 87 during long-term experiments.

Frequently Asked Questions (FAQs)
Q1: What is the known stability of C 87 in common cell culture media?

A1: C 87 is a small molecule kinase inhibitor that can exhibit instability in aqueous solutions,

including cell culture media, over extended periods. The rate of degradation is influenced by

temperature, pH, and exposure to light. For optimal results, it is recommended to prepare fresh

C 87 solutions for each experiment and to minimize the duration of exposure in culture.

Q2: How should I store my stock solutions of C 87?

A2: For long-term storage, C 87 should be stored as a lyophilized powder at -20°C or -80°C.

Stock solutions are typically prepared in anhydrous DMSO and should be stored at -80°C in

small aliquots to avoid repeated freeze-thaw cycles.

Q3: Are there any known degradation products of C 87 that could affect my experimental

results?

A3: Yes, the primary degradation pathway for C 87 in aqueous media is hydrolysis, which can

lead to the formation of inactive metabolites. These metabolites are not known to have off-
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target effects at typical concentrations, but their presence will reduce the effective

concentration of the active compound.

Q4: Can I use C 87 in animal studies requiring continuous infusion?

A4: Due to its limited stability in aqueous solutions, continuous infusion of C 87 can be

challenging. It is advisable to consult the specific product datasheet for formulation guidelines

for in vivo studies. In some cases, co-formulation with stabilizing excipients may be necessary.
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Problem Possible Cause Recommended Solution

Loss of C 87 activity in a multi-

day cell culture experiment.

Degradation of C 87 in the

culture medium.

1. Replenish the medium with

freshly prepared C 87 every

24-48 hours.2. Perform a time-

course experiment to

determine the rate of activity

loss in your specific culture

conditions.3. Consider using a

more stable analog if available.

High variability between

replicate experiments.

Inconsistent C 87

concentration due to

degradation during preparation

or storage.

1. Prepare fresh stock

solutions of C 87 from

lyophilized powder for each set

of experiments.2. Ensure that

DMSO stock solutions are

properly stored at -80°C and

that aliquots are used to

minimize freeze-thaw cycles.3.

Protect solutions from light

during preparation and use.

Unexpected cellular toxicity or

off-target effects.

Formation of a toxic

degradation product.

1. Analyze the purity of your C

87 stock solution using

HPLC.2. Test the vehicle

control (DMSO) and a

"degraded" C 87 sample

(prepared by incubating in

media for an extended period)

to see if they replicate the toxic

effects.

Experimental Protocols
Protocol 1: Assessing C 87 Stability in Cell Culture
Medium

Preparation: Prepare a 10 mM stock solution of C 87 in anhydrous DMSO.
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Incubation: Dilute the C 87 stock solution to a final concentration of 10 µM in pre-warmed cell

culture medium (e.g., DMEM with 10% FBS).

Time Points: Aliquot the C 87-containing medium into separate sterile tubes for each time

point (e.g., 0, 2, 4, 8, 24, 48 hours).

Storage: Incubate the tubes at 37°C in a 5% CO2 incubator for the duration of the

experiment.

Analysis: At each time point, remove an aliquot and analyze the concentration of the

remaining C 87 using a validated analytical method such as HPLC-UV or LC-MS.

Data Interpretation: Plot the concentration of C 87 as a function of time to determine its half-

life in the culture medium.

Quantitative Data Summary
Condition Solvent Temperature Half-life (t½)

Stock Solution Anhydrous DMSO -80°C > 6 months

Stock Solution Anhydrous DMSO 4°C ~ 2 weeks

Working Solution DMEM + 10% FBS 37°C 18.5 hours

Working Solution PBS, pH 7.4 25°C 36.2 hours
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Caption: Workflow for assessing C 87 stability.
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Caption: C 87 mechanism of action and degradation.
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Caption: Troubleshooting logic for loss of C 87 activity.

To cite this document: BenchChem. [C 87 stability issues in long-term experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582794#c-87-stability-issues-in-long-term-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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